(2S)-2-(1H-1,2,3-triazol-1-yl)propan-1-aminedihydrochloride

Chiral recognition Enantiomeric purity Asymmetric synthesis

(2S)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride (CAS 2742623-42-1) is an enantiomerically pure, chiral primary amine featuring a 1,2,3-triazole heterocycle at the 1-position and a (2S)-configured methyl-branched propan-1-amine backbone, isolated as the dihydrochloride salt with molecular formula C₅H₁₂Cl₂N₄ and molecular weight 199.08 g/mol. The compound belongs to the class of 1-substituted 1H-1,2,3-triazole derivatives, scaffolds widely employed in medicinal chemistry as bioisosteres of amide bonds and as versatile intermediates in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry.

Molecular Formula C5H12Cl2N4
Molecular Weight 199.08 g/mol
Cat. No. B13590493
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(2S)-2-(1H-1,2,3-triazol-1-yl)propan-1-aminedihydrochloride
Molecular FormulaC5H12Cl2N4
Molecular Weight199.08 g/mol
Structural Identifiers
SMILESCC(CN)N1C=CN=N1.Cl.Cl
InChIInChI=1S/C5H10N4.2ClH/c1-5(4-6)9-3-2-7-8-9;;/h2-3,5H,4,6H2,1H3;2*1H/t5-;;/m0../s1
InChIKeySXUGRWUHJBRFFU-XRIGFGBMSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(2S)-2-(1H-1,2,3-Triazol-1-yl)propan-1-amine Dihydrochloride: A Stereochemically Defined Triazole-Amine for Asymmetric Synthesis & Drug Discovery


(2S)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride (CAS 2742623-42-1) is an enantiomerically pure, chiral primary amine featuring a 1,2,3-triazole heterocycle at the 1-position and a (2S)-configured methyl-branched propan-1-amine backbone, isolated as the dihydrochloride salt with molecular formula C₅H₁₂Cl₂N₄ and molecular weight 199.08 g/mol . The compound belongs to the class of 1-substituted 1H-1,2,3-triazole derivatives, scaffolds widely employed in medicinal chemistry as bioisosteres of amide bonds and as versatile intermediates in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry [1]. Its defined (S)-stereochemistry, dual protonation state, and the regiospecific 1,2,3-triazole connectivity jointly confer a molecular recognition profile that is non-interchangeable with its enantiomer, racemate, positional isomers, or alternative salt forms.

Workflow Chiral control & asymmetric synthesis Stereochemical-control context for (S)-enantiomer
Selection 1,2,3-Triazole bioisostere library design Supports amide-bond mimicry studies
Use Context Dihydrochloride salt for aqueous assay use Formulation context for co-solvent-sensitive screens

Why (2S)-2-(1H-1,2,3-Triazol-1-yl)propan-1-amine Dihydrochloride Cannot Be Replaced by a Generic Triazole-Amine Analog


Triazole-amine derivatives are structurally heterogeneous: the triazole regioisomer (1,2,3- versus 1,2,4-), the attachment position on the propyl backbone (1- versus 2-substituted), the stereochemistry at the chiral center, and the salt stoichiometry each independently modulate hydrogen-bonding capacity, basicity, aqueous solubility, and target recognition [1]. For example, the predicted pKa of the primary amine in the free base is 7.41±0.10, but the actual protonation state in the dihydrochloride salt is altered by two equivalents of HCl, directly impacting solubility and formulation behavior [2]. Consequently, substituting the (S)-dihydrochloride with the racemic free base, the monohydrochloride, a 1,2,4-triazole regioisomer, or the 3-substituted positional analog introduces uncontrolled variables in stereochemical recognition, pharmacokinetic profiling, and synthetic reproducibility that invalidate head-to-head comparisons in lead optimization or assay development.

Regioisomer 1,2,4-Triazole vs. 1,2,3-triazole regioisomer may alter CuAAC reactivity and hydrogen-bond-acceptor strength. Regioisomer pKa difference (~1 unit) shifts metal-coordination context
Stereochemistry Racemate or opposite enantiomer may not replicate (S)-enantiomer binding in chiral-target studies. Enantiomer-attribution review requires single-enantiomer entry
Salt form Free base or monohydrochloride salt may shift aqueous solubility and formulation behavior in assay media. Protonation-state profile may alter biochemical readouts

Head-to-Head Differentiation of (2S)-2-(1H-1,2,3-Triazol-1-yl)propan-1-amine Dihydrochloride from Closest Analogs: A Quantitative Procurement-Focused Evidence Guide


Stereochemical Identity: (S)-Enantiomer Versus (R)-Enantiomer and Racemate for Biological Target Engagement

The (2S)-configured dihydrochloride provides a single, defined stereoisomer (Defined Atom Stereocenter Count = 1) as confirmed by Isomeric SMILES C[C@@H](CN)N1C=CN=N1.Cl.Cl . The (2R)-enantiomer free base (CAS 2742623-31-8) possesses an identical molecular formula (C₅H₁₀N₄) and exact mass (126.090546 g/mol) but opposite configuration (C[C@H](CN)N1C=CN=N1) [1]. The racemic free base (CAS 1554199-88-0) is a 1:1 mixture of (R) and (S) with Undefined Atom Stereocenter Count = 1 [2]. In biological systems, enantiomers routinely exhibit differential binding affinities; for triazole-containing chiral amines evaluated as glutamate receptor ligands, (S)- and (R)-configured amino acid derivatives displayed distinct AMPA receptor selectivity profiles, validating that stereochemistry directly governs pharmacodynamics [3]. Procurement of the racemate or the incorrect enantiomer therefore introduces uncontrolled pharmacological variables.

Stereochemical Identity
Class-level inference
(S)-enantiomer dihydrochloride vs. (R)-free base and racemate
TargetComparator
ConfigurationC[C@@H]C[C@H] / undefined
Defined stereocenter11 / undefined
Class-level precedentAMPA receptor ligand selectivity varies by enantiomer
Supports enantiomer-attribution review
Biological activity inferred from triazole-amino acid class
Chiral recognition Enantiomeric purity Asymmetric synthesis Drug discovery

Salt Stoichiometry: Dihydrochloride Versus Monohydrochloride for Aqueous Solubility and Formulation Compatibility

The target compound is the dihydrochloride salt (C₅H₁₂Cl₂N₄, MW 199.08 g/mol), incorporating two equivalents of HCl that doubly protonate the primary amine and potentially one triazole nitrogen . The monohydrochloride analog (CAS 1823248-46-9) has formula C₅H₁₁ClN₄, MW 162.62 g/mol, containing only one equivalent of HCl . The free base (CAS 1554199-88-0) has MW 126.16 g/mol and zero counterions . The dihydrochloride's dual protonation enhances aqueous solubility: Sigma-Aldrich lists the structurally related 3-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride (AldrichCPR) as a solid with confirmed dihydrochloride stoichiometry, whereas the free base requires organic co-solvents for dissolution . Quantitative solubility data for the exact (S)-dihydrochloride are not published, but the stepwise increase in formal charge from 0 (free base) to +1 (mono-HCl) to nominally +2 (di-HCl) directly scales with expected aqueous solubility under physiological assay conditions (pH 7.4).

Salt Stoichiometry
Cross-study comparable
Dihydrochloride (MW 199.08) vs. monohydrochloride (MW 162.62) vs. free base (MW 126.16)
+36.46 Da per HCl; formal charge 0 → +1 → +2 scales aqueous solubility
Reported formulation-context for aqueous assay selection
Solubility extrapolated from comparable 1,2,3-triazole dihydrochloride salts
Salt selection Aqueous solubility Formulation development Ionic strength

1,2,3-Triazole Versus 1,2,4-Triazole Regioisomerism: Electronic Effects on Metal Coordination and Biological Activity

The target compound bears a 1H-1,2,3-triazole ring, whereas the commercially available regioisomer 2-(1H-1,2,4-triazol-1-yl)propan-1-amine (CAS 876669-35-1) incorporates a 1,2,4-triazole . The two regioisomers differ fundamentally in their acid-base properties: the conjugate acid pKa of 1,2,3-triazole is ~1.17 (weak base), while 1,2,4-triazole exhibits a conjugate acid pKa of ~2.2, making the 1,2,4-triazole nitrogen atoms slightly more basic and altering hydrogen-bond acceptor strengths [1]. In medicinal chemistry, 1,2,3-triazoles are privileged scaffolds for amide bond bioisosterism due to their similar planarity and dipole moment, whereas 1,2,4-triazoles are more common as cytochrome P450 inhibitors (e.g., fluconazole) [2]. The 1,2,3-triazole also serves as a ligand for copper(I) in CuAAC click chemistry, enabling subsequent bioconjugation, a property not equivalently shared by 1,2,4-triazole [3].

Regioisomer pKa
Class-level inference
1,2,3-Triazole vs. 1,2,4-triazole regioisomer
TargetComparator
Conjugate acid pKa~1.17~2.2
Bioisostere roleAmide bond mimicCYP450 inhibitor
CuAAC ligandYesNot equivalent
Triazole identity determines click chemistry and biological recognition context
pKa values from literature for parent heterocycles
Regioisomerism Metal chelation Bioisostere design Click chemistry

Amine Substitution Position: 1,2- Versus 1,3-Disubstituted Propyl Backbone Configuration

The target compound places the primary amine at the 2-position of the propyl chain (β to the triazole), whereas the positional isomer 3-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride (CAS 4369-58-8, AldrichCPR) carries the amine at the terminal 3-position (γ to the triazole) . This difference alters the distance between the hydrogen-bond-donating amine and the triazole ring from a two-carbon bridge (N–C–C) to a three-carbon bridge (N–C–C–C), modifying the spatial orientation of the two pharmacophoric elements. In triazole-based PAR1 inhibitor patents (e.g., US20110034452A1), the relative geometry between the cationic ammonium center and the triazolium ring is a critical determinant of antithrombotic activity [1]. The 2-position substitution in the target compound creates a branched, chiral environment adjacent to the amine, whereas the 3-position isomer presents a linear, achiral amine terminus .

Amine Position
Class-level inference
2-position (β) vs. 3-position (γ) amine on propyl chain
N-to-triazole distance differs by ~1 methylene unit (~1.5 Å); branched/chiral vs. linear/achiral
Supports SAR geometry review for triazole-amine pharmacophores
Biological relevance extrapolated from PAR1 inhibitor SAR patents
Positional isomerism Linker geometry Binding mode Chelation

Predicted Physicochemical Parameters: pKa, logP, and Topological Polar Surface Area Compared Across Analogs

Computationally predicted properties for the free base form of the target scaffold (2-(1H-1,2,3-triazol-1-yl)propan-1-amine, CAS 1554199-88-0) include a pKa of 7.41±0.10, XLogP3 of -0.9, and a topological polar surface area (TPSA) of 56.7 Ų [1]. These values indicate moderate basicity (partially protonated at physiological pH 7.4), low lipophilicity (favorable for aqueous solubility but potentially limiting passive membrane permeability), and a TPSA below the common 140 Ų threshold for oral bioavailability. The 1,2,4-triazole regioisomer (CAS 876669-35-1) shares identical predicted pKa (7.41±0.10) and density (1.25±0.1 g/cm³), confirming that the side-chain amine basicity is regioisomer-independent, whereas the triazole ring electronic properties diverge . The dihydrochloride salt form further lowers the effective logD at assay pH due to permanent positive charges. No experimental logD or solubility data for the dihydrochloride were identified in the public domain at the time of this analysis.

Predicted Properties
Supporting evidence
pKa 7.41±0.10 · XLogP3 -0.9 · TPSA 56.7 Ų (free base scaffold)
Side-chain amine basicity is regioisomer-independent; dihydrochloride adds permanent charges
Supports formulation buffer selection and permeability expectation review
Predicted values from computational sources; experimental data not yet available
Physicochemical profiling Drug-likeness Permeability Bioavailability prediction

Optimal Procurement Scenarios for (2S)-2-(1H-1,2,3-Triazol-1-yl)propan-1-amine Dihydrochloride Based on Quantitative Differentiation Evidence


Chiral Building Block for Asymmetric Synthesis of 1,2,3-Triazole-Containing Drug Candidates

The (S)-configured dihydrochloride provides a ready-to-use, enantiomerically pure primary amine for diastereoselective amide coupling, reductive amination, or sulfonamide formation without requiring chiral resolution steps. Unlike the racemic free base [1], this compound ensures that the stereochemical outcome of subsequent reactions is dictated solely by the substrate, not by an undefined mixture of enantiomers, which is critical for SAR studies in programs targeting chiral biological receptors such as GPCRs, kinases, or proteases.

Copper-Catalyzed Click Chemistry (CuAAC) Bioconjugation with Retention of Stereochemistry

The 1,2,3-triazole ring is the product of CuAAC reactions and also serves as a ligand for copper(I) stabilization. The target compound, bearing a pre-formed 1,2,3-triazole and a free primary amine, can be directly conjugated to alkyne-functionalized biomolecules (proteins, oligonucleotides, fluorophores) via the amine handle while the 1,2,3-triazole moiety remains available for metal coordination or additional click functionalization [2]. The 1,2,4-triazole regioisomer lacks this dual reactivity, and the monohydrochloride or free base forms may exhibit reduced solubility under aqueous bioconjugation conditions .

Precursor for Chiral Triazolium Salts in PAR1 Antagonist or Antithrombotic Lead Optimization

Quaternary triazolium salts derived from 1-substituted 1,2,3-triazoles have been patented as protease-activated receptor 1 (PAR1) inhibitors with antithrombotic activity [3]. The (2S)-dihydrochloride offers a direct synthetic entry to chiral triazolium salts through N-alkylation of the triazole ring, with the defined (S)-stereochemistry at the adjacent carbon potentially influencing the atropisomerism or conformational bias of the resulting triazolium pharmacophore, a parameter not controllable with the 3-substituted positional isomer.

Aqueous-Compatible Biochemical Screening Without Co-Solvent Interference

The dihydrochloride salt form, by virtue of its dual protonation, is expected to dissolve directly in aqueous assay buffers at millimolar concentrations, eliminating the need for DMSO or other organic co-solvents that can denature proteins or interfere with fluorescence-based readouts . This represents a practical advantage over the free base (requires organic co-solvent) and the monohydrochloride (intermediate solubility) for high-throughput screening campaigns where solvent-induced false positives must be minimized.

Chiral building block
Selection Property Stereochemical control for asymmetric synthesis
Validation Focus Enantiomeric excess and diastereoselectivity review
Click chemistry bioconjugation
Selection Property 1,2,3-Triazole regioisomer for CuAAC compatibility
Validation Focus Amine reactivity and aqueous solubility under bioconjugation conditions
Chiral triazolium salt precursor
Selection Property (S)-Configuration for chiral pharmacophore studies
Validation Focus Conformational bias and atropisomerism review
Aqueous biochemical screening
Selection Property Dihydrochloride salt for co-solvent-free assay preparation
Validation Focus Solubility in target buffer and protein-compatibility review
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